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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethenyltriethylsilane, also known as Triethylvinylsilane, is an organosilicon compound with

the CAS number 1112-54-5. It is a versatile chemical intermediate widely utilized in organic

synthesis and materials science. This technical guide provides a comprehensive overview of its

physical and chemical properties, generalized experimental protocols for their determination,

and a representative experimental workflow for its application in chemical synthesis.

Chemical Identity and Structure
Identifier Value

CAS Number 1112-54-5

Common Names Ethenyltriethylsilane, Triethylvinylsilane

Molecular Formula C₈H₁₈Si

Molecular Weight 142.32 g/mol

SMILES C=C--INVALID-LINK--(CC)CC

InChI Key HBWGDHDXAMFADB-UHFFFAOYSA-N
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Ethenyltriethylsilane is a colorless liquid with a characteristic odor. It is a flammable liquid and

should be handled with appropriate safety precautions. The key physical and chemical

properties are summarized in the table below.

Property Value

Appearance Colorless liquid

Boiling Point 146-147 °C

Density 0.771 g/mL at 25 °C

Refractive Index 1.434 (n20/D)

Flash Point 25 °C (77 °F)

Solubility Insoluble in water, soluble in organic solvents.

Experimental Protocols
The following sections describe generalized experimental protocols for the determination of key

physical properties of liquid organosilicon compounds like Ethenyltriethylsilane. These are

based on standard testing methods.

Determination of Boiling Point
The boiling point of Ethenyltriethylsilane can be determined using a method analogous to

ASTM D1078.[1][2][3][4] This standard test method is designed for determining the distillation

range of volatile organic liquids.

Methodology:

A sample of the liquid is placed in a distillation flask.

The flask is heated, and the vapor is allowed to pass through a condenser.

The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.
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The temperature is monitored throughout the distillation process to determine the boiling

range.

For a pure compound like Ethenyltriethylsilane, a sharp boiling point is expected.

Determination of Density
The density of Ethenyltriethylsilane can be measured using a digital density meter, following a

procedure similar to ASTM D4052.[5][6][7][8][9][10] This method is suitable for petroleum

distillates and other liquid chemicals.

Methodology:

A small, precise volume of the liquid sample is introduced into an oscillating U-tube.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.

This frequency change is then used, in conjunction with calibration data, to calculate the

density of the liquid at a specific temperature.

Determination of Refractive Index
The refractive index of Ethenyltriethylsilane can be determined using an Abbe refractometer,

with a methodology based on ASTM D1218.[11][12][13][14][15] This standard test method is

designed for hydrocarbon liquids.

Methodology:

A small drop of the liquid sample is placed on the prism of the refractometer.

The instrument's light source is passed through the sample.

The operator adjusts the instrument to bring a dividing line between light and dark fields into

sharp focus at the crosshairs of the eyepiece.

The refractive index is then read directly from the instrument's scale.
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The temperature of the sample must be carefully controlled and recorded, as the refractive

index is temperature-dependent.

Reactivity and Applications
Ethenyltriethylsilane is a valuable building block in organic synthesis, primarily due to the

reactivity of its vinyl group. It readily participates in hydrosilylation and polymerization reactions.

Hydrosilylation Reactions
Hydrosilylation is a key application of Ethenyltriethylsilane, where a silicon-hydride bond is

added across the carbon-carbon double bond of the vinyl group. This reaction is typically

catalyzed by platinum complexes, such as Karstedt's catalyst. The general scheme for this

reaction can be visualized as an experimental workflow.

Reactant Preparation

Reaction Setup Product Isolation

Ethenyltriethylsilane

Combine Reactants and Catalyst
in an Inert Atmosphere (e.g., N2 or Ar)Hydrosilane (e.g., Triethoxysilane)

Platinum Catalyst (e.g., Karstedt's)

Heat Reaction Mixture
(Temperature as required) Reaction Quenching (optional) Purification (e.g., Distillation) Final Product

(Alkyltriethylsilane)

Click to download full resolution via product page

Caption: A generalized workflow for the platinum-catalyzed hydrosilylation of

Ethenyltriethylsilane.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b072259?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethenyltriethylsilane is a flammable liquid and should be handled in a well-ventilated area,

away from sources of ignition. It is advisable to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, please

refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Ethenyltriethylsilane (CAS 1112-54-5) is a significant organosilicon compound with well-defined

physical and chemical properties. Its primary utility lies in its application as a monomer in

polymerization and as a substrate in hydrosilylation reactions, making it a valuable tool for

chemists in both academic and industrial research. The standardized methods for determining

its physical properties ensure consistent quality control and reliable data for research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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